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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B086761 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides a comprehensive, step-by-step procedure for the safe disposal of 2-(4-
Aminophenyl)ethanol, ensuring compliance with safety regulations and minimizing

environmental impact.

I. Immediate Safety and Hazard Identification
Before handling 2-(4-Aminophenyl)ethanol for disposal, it is imperative to be aware of its

associated hazards. According to its Safety Data Sheet (SDS), this chemical is considered

hazardous.[1] Key hazards include:

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

Therefore, appropriate Personal Protective Equipment (PPE) must be worn at all times when

handling this chemical. This includes, but is not limited to, safety glasses, chemical-resistant

gloves, and a lab coat. All handling of waste should be performed in a well-ventilated area,

preferably within a chemical fume hood.[3]

II. Quantitative Data Summary
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While specific quantitative limits for the disposal of 2-(4-Aminophenyl)ethanol are not publicly

available and are typically governed by local, state, and federal regulations, the following table

summarizes its key chemical and physical properties relevant to its handling and disposal.

Property Value Source

CAS Number 104-10-9 --INVALID-LINK--

Molecular Formula C₈H₁₁NO --INVALID-LINK--

Appearance Solid (powder/crystals) --INVALID-LINK--

Incompatible Materials
Strong oxidizing agents, Acid

anhydrides, Acid chlorides
--INVALID-LINK--

III. Step-by-Step Disposal Protocol
The disposal of 2-(4-Aminophenyl)ethanol must be handled as hazardous chemical waste.[1]

[4] Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[4][5] The primary directive is to "Dispose of contents/container to an approved waste

disposal plant".[1][2]

Experimental Protocol: Waste Collection and Preparation for Disposal

Waste Identification and Classification:

Identify the waste as 2-(4-Aminophenyl)ethanol.

Consult the Safety Data Sheet (SDS) to confirm its hazardous properties.[6]

Classify the waste as hazardous chemical waste.[6]

Segregation of Waste:

Ensure that 2-(4-Aminophenyl)ethanol waste is not mixed with incompatible materials

such as strong oxidizing agents, acid anhydrides, or acid chlorides.[1][7]

Store in a designated container separate from other chemical waste streams to prevent

dangerous reactions.[7]
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Container Selection and Labeling:

Select a waste container that is in good condition, free of leaks, and compatible with 2-(4-
Aminophenyl)ethanol. A high-density polyethylene (HDPE) container is generally

suitable.[4][8]

The container must have a secure, leak-proof screw-on cap.[8]

Affix a "Hazardous Waste" label to the container.[4][6]

On the label, clearly write the full chemical name: "2-(4-Aminophenyl)ethanol". Do not

use abbreviations or chemical formulas.[4][6]

Include the date when the waste was first added to the container.[6]

Waste Accumulation and Storage:

If dealing with the solid form, carefully transfer the waste into the designated container,

minimizing dust formation.[1]

If dealing with a solution, carefully pour the waste into the container.

Keep the waste container securely closed except when adding more waste.[4][8]

Store the waste container in a designated satellite accumulation area that is in a well-

ventilated, secure location.[7]

Utilize secondary containment, such as a lab tray, to capture any potential spills or leaks.

[8]

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[9]

Follow all institutional procedures for waste pickup requests.

Disposal of Empty Containers:
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To be considered non-hazardous, the original container of 2-(4-Aminophenyl)ethanol
must be triple-rinsed with a suitable solvent (such as water or ethanol).[4][10]

The rinsate from this cleaning process must be collected and disposed of as hazardous

waste.[4]

After triple-rinsing and air-drying, the empty container can be disposed of in the regular

trash, with the label fully defaced.[10]

IV. Disposal Process Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-(4-
Aminophenyl)ethanol.
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Caption: Workflow for the proper disposal of 2-(4-Aminophenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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